Cas no 1361706-47-9 (3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid
• CAS No: 1361706-47-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931881
• Update Time: 2025-07-23

3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid

• Inchi： 1S/C10H12F2N2O3/c1-17-10-6(3-13)8(9(11)12)5(4-14-10)2-7(15)16/h4,9H,2-3,13H2,1H3,(H,15,16)
• SMILES： FC(C1C(=CN=C(C=1CN)OC)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -2.2
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid

3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic Acid (CAS No. 1361706-47-9)

3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid is a structurally complex organic compound with the CAS registry number 1361706-47-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an aminomethyl group at position 3, a difluoromethyl group at position 4, a methoxy group at position 2, and an acetic acid moiety at position 5. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple functional groups provides ample opportunities for bioisosteric replacements and pharmacophore optimization. For instance, the aminomethyl group can act as a hydrogen bond donor, enhancing solubility and bioavailability. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the compound's electronic properties and improve its binding affinity to target proteins.

Recent studies have highlighted the role of pyridine derivatives in inhibiting key enzymes involved in metabolic disorders such as diabetes and obesity. The acetic acid moiety in this compound can serve as a bioisostere for carboxylic acids, which are common in peptide-like inhibitors. By fine-tuning the substituents on the pyridine ring, researchers can design molecules with enhanced selectivity and reduced off-target effects.

In addition to its therapeutic potential, 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid has shown promise in agrochemical applications. Its ability to inhibit plant pathogenic fungi has been explored through in vitro assays, demonstrating potent antifungal activity against species such as *Fusarium graminearum* and *Alternaria brassicola*. This makes it a candidate for developing environmentally friendly pesticides that reduce reliance on traditional chemical agents.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 285 g/mol, with a melting point around 180°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, understanding the degradation pathways of 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid is crucial for assessing its ecological impact. Recent research has focused on photodegradation studies under UV light, revealing that the compound undergoes rapid decomposition into less toxic byproducts. This suggests that it may have lower persistence in aquatic environments compared to other synthetic chemicals.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetic acid (CAS No. 1361706-47-9) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure allows for extensive chemical modification, enabling researchers to tailor its properties for specific uses in medicine, agriculture, and beyond. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in organic chemistry.